4-(4-Fluorosulfonyloxyphenyl)-3,5-dimethyl-1,2-oxazole

• IUPAC Name: 4-(4-fluorosulfonyloxyphenyl)-3,5-dimethyl-1,2-oxazole
• InChI: InChI=1S/C11H10FNO4S/c1-7-11(8(2)16-13-7)9-3-5-10(6-4-9)17-18(12,14)15/h3-6H,1-2H3
• InChI Key: GMEHLGBBFXDBGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C2=CC=C(C=C2)OS(=O)(=O)F
• Molecular Formula: C11H10FNO4S
• Molecular Weight: 271.27 g/mol

Description

The compound “4-(4-Fluorosulfonyloxyphenyl)-3,5-dimethyl-1,2-oxazole” is an organic molecule that contains an oxazole ring, which is a five-membered ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom. The oxazole ring is substituted at the 3 and 5 positions with methyl groups. The 4 position of the oxazole ring is substituted with a phenyl group, which in turn is substituted at the 4 position with a fluorosulfonyloxy group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the oxazole ring, the introduction of the methyl groups at the 3 and 5 positions, and the introduction of the fluorosulfonyloxy group at the 4 position of the phenyl ring. The exact methods and reagents used would depend on many factors, including the desired yield, the availability of starting materials, and the need to control for possible side reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxazole ring and the phenyl ring would likely result in a planar structure for the core of the molecule. The electronegative fluorine atom in the fluorosulfonyloxy group could result in this portion of the molecule having a partial negative charge.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The oxazole ring is aromatic and therefore relatively stable, but it can participate in electrophilic substitution reactions. The fluorosulfonyloxy group is likely to be quite reactive, due to the presence of the electronegative fluorine atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility in various solvents would be affected by the polar fluorosulfonyloxy group and the nonpolar methyl groups and phenyl ring.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and its biological activity. The presence of the fluorosulfonyloxy group suggests that it could be quite reactive, and therefore potentially hazardous. If it’s intended to be a drug, it could have toxic side effects depending on its mechanism of action.

Future Directions

Future research on this compound could involve exploring its synthesis, its reactivity, and its potential uses. For example, if it’s found to have useful biological activity, it could be developed into a new drug.